Cas no 1170931-46-0 (ethyl 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1,2,4-oxadiazole-5-carboxylate)

• Product Name: ethyl 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1,2,4-oxadiazole-5-carboxylate
• CAS No: 1170931-46-0
• MF: C₁₁H₁₃N₅O₅
• MW: 295.251421689987
• MDL: MFCD09701791
• CID: 3159117
• PubChem ID: 25247816
• Update Time: 2025-04-21

ethyl 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
• ethyl 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1,2,4-oxadiazole-5-carboxylate
• Ethyl 3-((3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)-1,2,4-oxadiazole-5-carboxylate
• STK352203
• AKOS005167901
• 1170931-46-0
• AKOS015922500
• CS-0299001
• ethyl 3-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-1,2,4-oxadiazole-5-carboxylate
• Ethyl3-((3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)-1,2,4-oxadiazole-5-carboxylate
• ethyl 3-[(3,5-dimethyl-4-nitropyrazol-1-yl)methyl]-1,2,4-oxadiazole-5-carboxylate
• EN300-231634

• MDL： MFCD09701791
• Inchi： 1S/C11H13N5O5/c1-4-20-11(17)10-12-8(14-21-10)5-15-7(3)9(16(18)19)6(2)13-15/h4-5H2,1-3H3
• InChI Key： PWZDAYGBQUUNAN-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=NC(CN2C(C)=C(C(C)=N2)[N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 295.092
• Monoisotopic Mass: 295.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129A^2
• XLogP3: 1.3